Cas no 5558-94-1 (Benzeneacetonitrile, a-butyl-a-phenyl-)

• Product Name: Benzeneacetonitrile, a-butyl-a-phenyl-
• CAS No: 5558-94-1
• MF: C₁₈H₁₉N
• MW: 249.350164651871
• CID: 351446
• Update Time: 2022-07-27

Benzeneacetonitrile, a-butyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-butyl-a-phenyl-

• Inchi： 1S/C18H19N/c1-2-3-14-18(15-19,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13H,2-3,14H2,1H3
• InChI Key： YCVKYTZJVXDWQF-UHFFFAOYSA-N
• SMILES： C1(C(CCCC)(C2=CC=CC=C2)C#N)=CC=CC=C1

Computed Properties

• Exact Mass: 249.152
• Monoisotopic Mass: 249.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0